molecular formula C21H24N4O3 B5627531 2-benzyl-8-[(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)carbonyl]-2,8-diazaspiro[4.5]decan-3-one

2-benzyl-8-[(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)carbonyl]-2,8-diazaspiro[4.5]decan-3-one

Cat. No. B5627531
M. Wt: 380.4 g/mol
InChI Key: XNZFSVRJGMXMPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This molecule is part of a broader class of compounds known for their varied biological activities and complex structures. Its analysis provides insights into the synthesis methods, structural peculiarities, reaction capabilities, and physicochemical characteristics, which are fundamental for exploring its applications in scientific research.

Synthesis Analysis

The synthesis of diazaspiro[4.5]decan-3-one derivatives, including compounds similar to the target molecule, involves multiple steps, including Michael addition reactions, cyclization processes, and oxidative cyclization of olefinic precursors. These methods allow for the introduction of various substituents, enabling the exploration of different biological activities and physical properties (Caroon et al., 1981; Martin‐Lopez & Bermejo, 1998).

Molecular Structure Analysis

The molecular structure of diazaspiro[4.5]decan-3-one derivatives reveals a complex spiro arrangement, which significantly influences their chemical behavior and biological activity. Crystallographic studies provide insights into their stereochemistry, essential for understanding their interaction with biological targets (Wang et al., 2011).

Chemical Reactions and Properties

The reactivity of the diazaspiro[4.5]decan-3-one framework is characterized by its ability to undergo various chemical transformations, including cycloadditions and reactions with nitrilimides, leading to the synthesis of novel compounds with potential biological activities (Farag et al., 2008).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystal structure, are closely related to their molecular structure. The presence of spiro arrangements and specific functional groups can influence these properties, affecting their application potential (Quadrelli et al., 2011).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, it would interact with certain biological targets to exert its effects .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk .

Future Directions

Future research could focus on exploring the potential applications of this compound, such as its use as a pharmaceutical or a material in various industries. Further studies could also aim to optimize its synthesis and improve its properties .

properties

IUPAC Name

2-benzyl-8-(1-methyl-6-oxopyridazine-3-carbonyl)-2,8-diazaspiro[4.5]decan-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24N4O3/c1-23-18(26)8-7-17(22-23)20(28)24-11-9-21(10-12-24)13-19(27)25(15-21)14-16-5-3-2-4-6-16/h2-8H,9-15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XNZFSVRJGMXMPB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)C=CC(=N1)C(=O)N2CCC3(CC2)CC(=O)N(C3)CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H24N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

380.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Benzyl-8-[(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)carbonyl]-2,8-diazaspiro[4.5]decan-3-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.